Cas no 4813-02-9 (4-Pyridinecarboxylicacid, 2-methylenehydrazide)

• Product Name: 4-Pyridinecarboxylicacid, 2-methylenehydrazide
• CAS No: 4813-02-9
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 334613
• PubChem ID: 284844
• Update Time: 2025-04-19

4-Pyridinecarboxylicacid, 2-methylenehydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 2-methylenehydrazide
• 4-hydrazinylpyridine;isonicotinic hydrazide;4-hydrazinylpyridinehydrochloride;Pyridin-4-yl-hydrazine;4-Hydrazinopyridine;Pyridin-4-yl-hydrazine hydrobromide;isonicotinic acid methylenehydrazide;Isonicotinsaeure-methylenhydrazid;4-pyridylhydrazine;
• (methylidene)isonicotinic acid hydrazide
• 4813-02-9
• 4-Pyridinecarboxylicacid,2-methylenehydrazide
• DTXSID40964011
• NSC-141142
• n'-methylidenepyridine-4-carbohydrazide
• NSC141142
• AKOS024332730
• SCHEMBL2988168

• Inchi： 1S/C7H7N3O/c1-8-10-7(11)6-2-4-9-5-3-6/h2-5H,1H2,(H,10,11)
• InChI Key： ZBUGKLFQZNDYHC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)NN=C

Computed Properties

• Exact Mass: 149.05900
• Monoisotopic Mass: 149.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.17
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.576
• PSA: 54.35000
• LogP: 0.81790